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Compound of Interest

Compound Name: Butyl 3-chloropropylsulfonate

Cat. No.: B028797 Get Quote

Initial investigations into the applications of Butyl 3-chloropropylsulfonate in the field of

polymer chemistry have revealed a significant lack of documented use. Extensive searches of

scientific literature, patent databases, and chemical supplier application notes did not yield

specific examples of its utilization as a monomer, initiator, chain transfer agent, or post-

polymerization modification reagent.

While the chemical structure of Butyl 3-chloropropylsulfonate, featuring a reactive

chloropropyl group and a sulfonate ester, suggests potential for various roles in polymer

synthesis, there is currently no readily available information to substantiate these theoretical

applications. The presence of a butyl group could influence solubility in organic solvents, while

the chloropropyl group could potentially act as an electrophilic site for nucleophilic substitution

reactions, and the sulfonate group could serve as a leaving group or a polar moiety.

In contrast, related compounds find established applications in polymer chemistry. For

instance, various butyl acrylates are widely used as monomers in the production of a broad

range of polymers and copolymers. Similarly, compounds containing sulfonate groups are

utilized to introduce specific properties into polymers, such as ion-exchange capabilities or

improved thermal stability. Furthermore, mercaptan-containing molecules like butyl 3-

mercaptopropionate are well-known chain transfer agents used to control molecular weight in

free-radical polymerizations.

The absence of "Butyl 3-chloropropylsulfonate" in the context of polymer chemistry literature

suggests that it may not be a commercially significant or academically explored compound for
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these purposes. It is possible that its synthesis is not cost-effective, its reactivity does not offer

advantages over existing chemicals, or the properties of the resulting polymers are not

desirable.

Therefore, this document cannot provide detailed application notes or experimental protocols

for the use of Butyl 3-chloropropylsulfonate in polymer chemistry due to the lack of available

information in the public domain. Researchers, scientists, and drug development professionals

interested in exploring the potential of this compound would need to conduct foundational

research to determine its reactivity, polymerization kinetics, and the properties of any resulting

polymers. Such research would represent a novel investigation into a previously unexplored

area of polymer science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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